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Compound of Interest

Compound Name: 2-(4-Bromophenyl)-1,3-dioxolane

Cat. No.: B088685

An In-depth Technical Guide to 2-(4-Bromophenyl)-1,3-dioxolane

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and potential applications of 2-(4-Bromophenyl)-1,3-dioxolane. The
information is intended for researchers, scientists, and professionals in the field of drug
development and organic chemistry.

Core Chemical Properties

2-(4-Bromophenyl)-1,3-dioxolane, also known as 4-Bromobenzaldehyde Ethylene Acetal, is a
halogenated aromatic acetal.[1] It is commonly used as a chemical intermediate in organic
synthesis.[2] The dioxolane group serves as a protecting group for the aldehyde functionality of
4-bromobenzaldehyde, allowing for selective reactions at other positions of the molecule.

Physical and Chemical Data

The key physical and chemical properties of 2-(4-Bromophenyl)-1,3-dioxolane are
summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula CoHoBrO:2 [L1121[31[4115]
Molecular Weight 229.07 g/mol [11[31[41[5]

Colorless liquid or low-melting
Appearance

[2]

white solid
Melting Point 33-35°C [3]
Boiling Point 286.4 £ 35.0 °C at 760 mmHg [3]
Density 1.5+0.1 g/cm3 [3]
CAS Number 10602-01-4 [1]14]

Stability and Storage

The compound is reported to be light-sensitive and should be stored in a cool, dark place,

preferably under an inert gas atmosphere.[6] It is stable under normal conditions but is

incompatible with strong oxidizing agents.[6] Hazardous decomposition products include

carbon monoxide, carbon dioxide, and hydrogen halides.[6]

Synthesis and Experimental Protocols

The primary method for synthesizing 2-(4-Bromophenyl)-1,3-dioxolane is through the acid-

catalyzed condensation of 4-bromobenzaldehyde with ethylene glycol.[2] This reaction, known

as acetal formation, is reversible and typically requires the removal of water to drive the

equilibrium towards the product.

Synthesis Reaction
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Synthesis of 2-(4-Bromophenyl)-1,3-dioxolane
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Caption: General reaction scheme for the synthesis of 2-(4-Bromophenyl)-1,3-dioxolane.

Detailed Experimental Protocols

Two common laboratory-scale protocols are detailed below.
Method 1: Reflux in Toluene[2]

o Reaction Setup: To a three-neck flask, add 4-bromobenzaldehyde (5 mmol), ethylene glycol
(7 mmol), p-toluenesulfonic acid (0.10 g), and toluene (20 mL).

¢ Reaction: Heat the mixture to reflux and maintain for 3.5 to 5.0 hours. Water can be removed
azeotropically using a Dean-Stark apparatus.

o Workup: After cooling, wash the reaction mixture with water.

 Purification: Dry the organic layer, evaporate the solvent, and purify the crude product by
column chromatography to obtain 2-(4-Bromophenyl)-1,3-dioxolane.

Method 2: High-Temperature Reflux with Dean-Stark Apparatus[2]

e Reaction Setup: Equip a three-neck flask with a magnetic stirrer, thermometer, and a Dean-
Stark apparatus. Add 4-bromobenzaldehyde (1.85 g, 10 mmol), p-toluenesulfonic acid (0.17
g, 1 mmol), toluene (15 mL), and ethylene glycol (1.86 g, 30 mmol).
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Reaction: Heat the mixture to reflux at 130°C for 8 hours, collecting the water byproduct in
the Dean-Stark trap.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) with a
mobile phase of petroleum ether:ethyl acetate (10:1).

Workup: Cool the mixture to room temperature and neutralize with a saturated NaHCOs
solution until the pH is 7. Extract the product with toluene.

Isolation: Wash the organic layer with a saturated NaCl solution, dry over anhydrous sodium
sulfate, and evaporate the solvent.

Purification: Recrystallize the resulting yellow transparent liquid from petroleum ether to yield
a white solid product. This method reports a yield of 92.1%.[2]
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Experimental Workflow for Synthesis

Combine Reactants:
4-Bromobenzaldehyde,
Ethylene Glycol,
p-TsOH, Toluene

;

Reflux (e.g., 130°C, 8h)
with Dean-Stark Trap

;

Cool to Room Temp.
& Neutralize (NaHCO3)

;

Extract with Toluene

;

Wash with Brine (NacCl)

;

Dry over Na2S0a

'

Evaporate Solvent

:

Purify by Recrystallization
or Column Chromatography

Final Product:

2-(4-Bromophenyl)-1,3-dioxolane
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Caption: Step-by-step experimental workflow for the synthesis and purification.
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Spectroscopic and Analytical Data

Characterization of 2-(4-Bromophenyl)-1,3-dioxolane is typically performed using standard
spectroscopic methods.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR are used to
confirm the structure of the molecule.[1] The spectra would show characteristic peaks for the
aromatic protons, the dioxolane ring protons, and the single proton of the acetal group.

« Infrared (IR) Spectroscopy: IR spectra are used to identify the functional groups present.[1]
Key absorptions would include C-H stretches (aromatic and aliphatic), C-O stretches of the
acetal, and C-Br stretches. The absence of a strong carbonyl (C=0) peak from the starting
aldehyde is a key indicator of a successful reaction.

e Mass Spectrometry (MS): GC-MS is often employed to determine the molecular weight and
fragmentation pattern of the compound, further confirming its identity.[1][7]

Reactivity and Potential Applications

As a protected form of 4-bromobenzaldehyde, this compound is a valuable intermediate in
multi-step organic syntheses. The bromo-substituent on the phenyl ring allows for a variety of
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) to form new carbon-carbon bonds.
After the desired modification at the bromo-position, the aldehyde can be easily deprotected by

acid hydrolysis.

General Reactivity

The primary reactive site, aside from deprotection, is the carbon-bromine bond, making it a
precursor for various derivatives.
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Reactivity of 2-(4-Bromophenyl)-1,3-dioxolane
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Caption: Logical flow of using the compound as a protected intermediate in synthesis.

Potential Biological Activity

While there is no specific information on the biological signaling pathways of 2-(4-
Bromophenyl)-1,3-dioxolane itself, the broader class of 1,3-dioxolane derivatives has been
investigated for various biological activities.[8][9]
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» Antibacterial and Antifungal Activity: Numerous studies have shown that compounds
containing the 1,3-dioxolane ring exhibit significant antibacterial and antifungal properties.[8]
[10][11] Their activity is often dependent on the nature and position of substituents on the
dioxolane and any attached aromatic rings.[8][11]

o Other Activities: Depending on the overall structure, dioxolane derivatives have also been
explored for antineoplastic, antiviral, and anesthetic properties.[8][9]

The presence of a bromine atom is also significant, as many bromophenols isolated from
marine sources exhibit a wide range of bioactivities, including antioxidant, antimicrobial, and
anticancer effects.[12] This suggests that 2-(4-Bromophenyl)-1,3-dioxolane and its
derivatives could be interesting candidates for biological screening.
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Hypothetical Biological Screening Workflow
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Caption: Logical workflow for the screening of dioxolane derivatives for bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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